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Introduction to Dimetridazole and Its Analytical
Significance

Dimetridazole (DMZ) is a 5-nitroimidazole-class veterinary drug primarily used for treating bacterial and
protozoal infections in poultry and swine industries. Its chemical designation is 1,2-dimethyl-5-
nitroimidazole with molecular formula CsH7N302 and molecular weight of 141.13 g/mol. Due to its
suspected carcinogenic properties and potential to form harmful residues in food products, dimetridazole
use has been legally restricted in many jurisdictions including the European Union, United States, and
Canada. These regulatory actions have necessitated precise analytical methods for monitoring dimetridazole
residues in food and environmental samples, making high-quality reference standards like VETRANAL

essential for accurate analysis.

The VETRANAL analytical standard for dimetridazole is specifically designed for forensic, toxicological,
and pharmaceutical applications requiring high precision and reliability. This standard has limited shelf
life with expiry date on the label and requires storage at 2-8°C to maintain stability and integrity. The
material is provided in neat form and is suitable for both HPLC and gas chromatography (GC) applications,

making it versatile for various analytical workflows in regulatory and research settings [1].
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Physical and Chemical Properties

Structural and Chemical Characteristics

Dimetridazole possesses distinct structural features that influence its analytical behavior:

e Chemical Structure: 1,2-dimethyl-5-nitroimidazole with SMILES notation Cclncc(n1C)N+=0 [1]
¢ InChl Key: IBXPYPUJPLLOIN-UHFFFAOYSA-N [1]

e Molecular Weight: 141.13 g/mol [2]

¢ Storage Requirements: 2-8°C to maintain stability [1]

e Form: Neat crystalline solid [1]

Spectral Properties and Digital Reference Materials

Modern analytical approaches for dimetridazole identification increasingly utilize digital tools. The
ChemisTwin online platform provides digital Reference Materials for this product, enabling researchers to
perform NMR-based sample identity confirmation and compound quantification with digital external
standards. This digital approach allows for direct online comparison of NMR spectra against experimental

samples, streamlining the identification process in analytical workflows [1].

Regulatory Context and Monitoring Requirements

International Regulatory Status

The use of dimetridazole in food-producing animals is strictly regulated worldwide:

Table 1: International Regulatory Status of Dimetridazole

Region Status Key Restrictions

European Union Banned Prohibited as livestock feed additive [3]
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Region Status Key Restrictions

United States Banned FDA prohibits extralabel use [3]

Canada Banned Prohibited as livestock feed additive [3]

International Restricted JECFA evaluation completed with established limits [4]

Toxicological Basis for Regulation

The stringent regulatory controls on dimetridazole are based on comprehensive toxicological assessments:

e Carcinogenicity: Suspected carcinogenic properties have been identified [3]

¢ Reproductive Toxicity: Testicular atrophy and degeneration observed in male rats, with ovarian
changes in females [4]

¢ Acute Toxicity: Oral LDso values range from 1,790-2,500 mg/kg bw in mice and 1,600-2,500 mg/kg
bw in rats [4]

e Chronic Effects: Benign mammary gland tumors showed clear increase in female rats (25/35 vs 4/35
in controls) after 46 weeks of treatment [4]

The Joint FAO/WHO Expert Committee on Food Additives (JECFA) evaluation noted that
dimetridazole inclusion levels in feed normally range between 150-500 ppm, and in drinking water between

300-1,230 ppm, highlighting the potential for significant exposure in agricultural settings [4].

Analytical Applications and Methodologies

Primary Analytical Applications

Table 2: Analytical Applications of Dimetridazole VETRANAL Standard

Application Area Specific Use Technical Approach
Food Safety Residue analysis in poultry muscles, porcine ~ GC-ECNI-MS with internal
Monitoring kidney and liver, chicken liver tissues [1] standard calibration
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Application Area Specific Use

Pharmaceutical Verification of dimetridazole content in
Quality Control pharmaceutical formulations [1]
Environmental Monitoring dimetridazole in environmental
Analysis samples [3]

Forensic Toxicology Identification and quantification in suspected

contamination cases [1]

Detailed Experimental Protocols

4.2.1 Protocol 1: GC-ECNI-MS Analysis of Dimetridazole Residues in Tissues

Technical Approach

HPLC with UV or MS
detection

LC-MS/MS with solid phase
extraction

Multi-method approaches
with GC-MS and LC-MS/MS

Principle: This method utilizes Gas Chromatography with Electron Capture Negative Ionization Mass

Spectrometry (GC-ECNI-MS) for precise determination of dimetridazole residues in various biological

matrices including poultry muscles, porcine kidney, and liver tissues [1].

Sample Preparation:

Homogenize tissue sample (2.0 g £ 0.05 @)

Add internal standard solution (appropriate deuterated analog, e.g., Ds-Dimetridazole)

Extract with ethyl acetate (10 mL) by vortexing for 2 minutes
Centrifuge at 4,500 rpm for 10 minutes at 4°C

Transfer supernatant to clean tube and evaporate to dryness under nitrogen

Reconstitute in acetone (1.0 mL) for GC analysis

GC-ECNI-MS Conditions:

Column: Equity-5 (30 m x 0.25 mm ID, 0.25 pm film thickness)
Injector: 250°C, splitless mode (1 pL injection)

Oven program: 80°C (1 min), then 25°C/min to 280°C (5 min)
lonization: Electron capture negative ionization (ECNI)

lon source temperature: 200°C

Monitored ions: m/z 141, 126, 110 for dimetridazole
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Quantification: Prepare matrix-matched calibration standards ranging from 0.1-50 ng/mL using blank

matrix extracts. Use internal standard method with Ds-dimetridazole for improved accuracy [1] [3].

4.2.2 Protocol 2: HPLC Analysis of Dimetridazole in Feed and Environmental Samples

Principle: High Performance Liquid Chromatography with UV or MS detection for accurate quantification

of dimetridazole in complex matrices.

Sample Preparation:

e Grind and homogenize feed samples (1.0 g + 0.02 g)

e Extract with methanol (10 mL) using ultrasonic bath for 15 minutes
e Centrifuge at 3,500 rpm for 10 minutes

¢ Filter supernatant through 0.45 ym PTFE membrane

¢ Dilute 1:10 with mobile phase before HPLC analysis

HPL.C Conditions:

e Column: C18 (150 x 4.6 mm, 5 ym particle size)

e Mobile phase: Acetonitrile:20 mM ammonium acetate (30:70, v/v)
e Flow rate: 1.0 mL/min

e Detection: UV at 320 nm or MS detection with ESI+

¢ [njection volume: 20 uL

e Column temperature: 35°C

Validation Parameters:

e Linearity: 0.5-100 ng/mL with R2 > 0.998

¢ Limit of Detection: 0.1 ng/g

¢ Limit of Quantification: 0.3 ng/g

e Recovery: 85-105% for most matrices [1] [3]

Metabolic Pathways and Mechanistic Considerations

Metabolic Pathways in Biological Systems

Research has revealed that dimetridazole follows distinct metabolic pathways depending on the

susceptibility of bacterial strains:
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Diagram 1: Differential Metabolic Pathways of Dimetridazole in Susceptible and Resistant Bacteroides

fragilis Strains

Mechanism of Action and Resistance

The antimicrobial activity of dimetridazele is thought to involve inhibition of nucleic acid synthesis,
ultimately halting cell growth, though the exact mechanism is not completely understood [2]. In susceptible
strains, the drug undergoes intracellular nitro-reduction leading to the formation of toxic nitro-radical
anions that damage microbial DNA. These reactive intermediates cause strand breaks and DNA instability,

resulting in cell death.

In resistant strains containing the nimA gene, an alternative reduction pathway occurs where dimetridazole
is reduced directly to the non-toxic amine derivative (5-amino-1,2-dimethylimidazole). This six-electron
reduction of the nitro group is enzymatically mediated and specific to 4- and 5-nitroimidazole compounds,
suggesting that nimA and related genes encode a 5-nitroimidazole reductase that bypasses the toxic

intermediate formation [5].

Safety and Handling Protocols

Personal Protective Equipment and Storage

The VETRANAL dimetridazole standard requires careful handling with specific safety protocols:

¢ Personal Protection: Wear N95 dust mask, eyeshields, and gloves when handling [1]

e Storage Conditions: Maintain at 2-8°C in original container [1]

o Stability: Limited shelf life - always check expiry date on label before use [1]

e Hazard Classification: Eye Irritation Category 2, Skin Irritation Category 2, Specific Target Organ
Toxicity (Single Exposure) Category 3 [1]

Disposal and Environmental Considerations
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Dimetridazole is classified as Water Polluting Substance Category 3 (WGK 3) with potential adverse
effects on wildlife, particularly aquatic organisms, due to environmental persistence and bioaccumulation
potential. Proper disposal should follow local regulations for hazardous organic compounds, with

incineration being the recommended method for larger quantities [1] [3].

Analytical Workflow for Residue Testing

The complete analytical workflow for dimetridazole residue analysis involves multiple critical steps:

Diagram 2: Comprehensive Analytical Workflow for Dimetridazole Residue Testing

Quality Assurance and Method Validation

Quality Control Procedures

Implement rigorous quality control measures for reliable dimetridazole analysis:

e System Suitability: Analyze standard solution (100 pug/mL in methanol or acetone) at beginning of
sequence [3]

e Matrix-Matched Calibration: Prepare calibration standards in blank matrix extracts to compensate
for matrix effects

¢ Internal Standard: Use deuterated Ds-dimetridazole for improved precision and accuracy [3]

¢ QC Samples: Include blank, spiked blank, and replicate samples in each analytical batch

Method Performance Characteristics

Table 3: Acceptable Method Performance Criteria for Dimetridazole Analysis

Performance Parameter Acceptance Criteria Typical Values
Accuracy 70-120% recovery 85-105%
Precision <20% RSD 5-15% RSD
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Performance Parameter Acceptance Criteria Typical Values

Linearity R2>0.990 R2>0.998

Limit of Detection Matrix-dependent 0.1 ng/g

Limit of Quantification Matrix-dependent 0.3 ng/g

Selectivity No interference at retention time >1.5 resolution from closest peak
Conclusion

The VETRANAL analytical standard for dimetridazole provides an essential reference material for
monitoring this regulated veterinary drug in food and environmental matrices. The comprehensive protocols
outlined in these application notes enable laboratories to implement robust analytical methods that meet
regulatory requirements. As research continues to elucidate the mechanisms of action and resistance of 5-
nitroimidazole compounds, the availability of high-quality reference standards remains crucial for ensuring

food safety and protecting public health.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Analytical Standard VETRANAL]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b526205#dimetridazole-analytical-standard-vetranal-

applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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